Cas no 885272-81-1 ((2-(3-Fluorophenyl)oxazol-4-yl)methanol)

• Product Name: (2-(3-Fluorophenyl)oxazol-4-yl)methanol
• CAS No: 885272-81-1
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD06738570
• CID: 710942
• PubChem ID: 43558812
• Update Time: 2025-04-19

(2-(3-Fluorophenyl)oxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(3-Fluorophenyl)oxazol-4-yl)methanol
• [2-(3-fluorophenyl)-1,3-oxazol-4-yl]methanol
• [2-(3-FLUORO-PHENYL)-OXAZOL-4-YL]-METHANOL
• 2-(3-fluorophenyl)-4-Oxazolemethanol
• 4-Oxazolemethanol,2-(3-fluorophenyl)-
• DTXSID50656177
• A862089
• AB27403
• 885272-81-1
• FT-0726480
• DB-077470

• MDL： MFCD06738570
• Inchi： 1S/C10H8FNO2/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5H2
• InChI Key： RGQZKVPUGQEWCV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NC(CO)=CO1

Computed Properties

• Exact Mass: 193.05400
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 1.97300